Cas no 1261891-91-1 (2-hydroxy-5-(4-methylsulfonylphenyl)benzonitrile)

• Product Name: 2-hydroxy-5-(4-methylsulfonylphenyl)benzonitrile
• CAS No: 1261891-91-1
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• MDL: MFCD18314501
• CID: 1219158
• PubChem ID: 53220175
• Update Time: 2025-06-11

2-hydroxy-5-(4-methylsulfonylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(4-methylsulfonylphenyl)benzonitrile
• MFCD18314501
• 2-Cyano-4-(4-methylsulfonylphenyl)phenol, 95%
• SCHEMBL903994
• 1261891-91-1
• 4-Hydroxy-4'-(methanesulfonyl)[1,1'-biphenyl]-3-carbonitrile
• 2-CYANO-4-(4-METHYLSULFONYLPHENYL)PHENOL
• DTXSID60684946

• MDL： MFCD18314501
• Inchi： 1S/C14H11NO3S/c1-19(17,18)13-5-2-10(3-6-13)11-4-7-14(16)12(8-11)9-15/h2-8,16H,1H3
• InChI Key： DBBJZKQYEXWJAE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC(=C(C#N)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 273.04596439g/mol
• Monoisotopic Mass: 273.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-hydroxy-5-(4-methylsulfonylphenyl)benzonitrile

Comprehensive Overview of 2-hydroxy-5-(4-methylsulfonylphenyl)benzonitrile (CAS No. 1261891-91-1)

2-hydroxy-5-(4-methylsulfonylphenyl)benzonitrile, with the CAS number 1261891-91-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a benzonitrile core with a hydroxyl group and a methylsulfonylphenyl substituent, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its chemical properties and applications are frequently searched in academic and industrial databases, reflecting its growing relevance.

In recent years, the demand for high-performance intermediates like 2-hydroxy-5-(4-methylsulfonylphenyl)benzonitrile has surged due to its potential in drug discovery and functional material design. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and polymeric materials. The compound's solubility, thermal stability, and reactivity are key factors driving its adoption in green chemistry and sustainable synthesis protocols, aligning with global trends toward eco-friendly production methods.

The synthesis of CAS 1261891-91-1 typically involves multi-step organic reactions, including Suzuki coupling or nucleophilic aromatic substitution, which are widely discussed in synthetic chemistry forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. These methodologies are frequently queried by chemists seeking optimized synthesis routes or quality control protocols for this compound.

From an industrial perspective, 2-hydroxy-5-(4-methylsulfonylphenyl)benzonitrile is explored for applications in electronic materials, such as organic semiconductors and photovoltaic devices. Its electron-withdrawing and electron-donating groups contribute to tunable optoelectronic properties, a hot topic in renewable energy research. Questions about its bandgap modulation or charge transport efficiency often appear in scientific literature and patent filings.

In the pharmaceutical sector, this compound's derivatives are investigated for bioactivity against various enzyme targets. Its nitrile group and sulfone moiety enhance binding affinity, making it a candidate for kinase inhibitors or anti-inflammatory agents. Searches related to its mechanism of action or structure-activity relationships (SAR) are common among medicinal chemists.

Regulatory and safety data for CAS 1261891-91-1 are also frequently sought. While not classified as hazardous, proper handling guidelines—such as PPE recommendations and storage conditions—are emphasized in MSDS documentation. Environmental concerns like biodegradability and eco-toxicity are increasingly addressed in lifecycle assessments.

In summary, 2-hydroxy-5-(4-methylsulfonylphenyl)benzonitrile (CAS 1261891-91-1) represents a multifaceted compound bridging academic research and industrial innovation. Its integration into cutting-edge technologies and alignment with sustainability goals ensure its continued prominence in scientific discourse.